Cas no 911389-21-4 (8-Chloro-2-methyl-1,5naphthyridine)

• Product Name: 8-Chloro-2-methyl-1,5naphthyridine
• CAS No: 911389-21-4
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD19690237
• CID: 1057892
• PubChem ID: 601398
• Update Time: 2025-11-01

8-Chloro-2-methyl-1,5naphthyridine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-methyl-1,5-Naphthyridine
• 1,5-Naphthyridine,8-chloro-2-methyl-
• 8-?chloro-?2-?methyl-1,?5-?Naphthyridine
• 8-Chloro-2-methyl-[1,5]naphthyridine
• 8-Chloro-2-methyl-1,5-naphthyridine (ACI)
• 1,5-Naphthyridine, 8-chloro-2-methyl-
• DA-35559
• F15085
• SB39832
• MFCD19690237
• 4-Chloro-6-methyl-1,5-naphthyridine
• CS-0179427
• 8-Chloro-2-methyl[1,5]naphthyridine #
• 911389-21-4
• SCHEMBL3372322
• 8-Chloro-2-methyl-1,5naphthyridine

• MDL： MFCD19690237
• Inchi： 1S/C9H7ClN2/c1-6-2-3-8-9(12-6)7(10)4-5-11-8/h2-5H,1H3
• InChI Key： GGHHDIKBFBPFHO-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=C(C)N=2)N=CC=1

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 8-Chloro-2-methyl-1,5naphthyridine

Research Brief on 8-Chloro-2-methyl-1,5-naphthyridine (CAS: 911389-21-4): Recent Advances and Applications

8-Chloro-2-methyl-1,5-naphthyridine (CAS: 911389-21-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 8-Chloro-2-methyl-1,5-naphthyridine is its role in the design of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways. Structural modifications of the naphthyridine core have been shown to enhance selectivity and efficacy, making it a promising scaffold for further optimization.

In addition to its applications in oncology, 8-Chloro-2-methyl-1,5-naphthyridine has also been investigated for its antimicrobial properties. Recent studies have reported its efficacy against a range of bacterial and fungal pathogens, including multidrug-resistant strains. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential enzymatic processes. These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

The synthetic chemistry of 8-Chloro-2-methyl-1,5-naphthyridine has also seen significant progress. Novel methodologies for its preparation have been developed, offering improved yields and scalability. For instance, recent publications describe efficient one-pot synthesis routes that reduce the number of steps and minimize the use of hazardous reagents. These advancements are critical for facilitating large-scale production and enabling further pharmacological evaluation of this compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 8-Chloro-2-methyl-1,5-naphthyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Nevertheless, the compound's unique structural features and broad biological activity profile make it a valuable candidate for continued research. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.

In conclusion, 8-Chloro-2-methyl-1,5-naphthyridine (CAS: 911389-21-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition to antimicrobial activity, supported by recent advancements in synthetic methodologies and biological evaluations. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics, addressing unmet medical needs in oncology and infectious diseases.